Cas no 181284-95-7 (6-amino-1H-Benzimidazole-5-carboxylic acid methyl ester)
6-amino-1H-Benzimidazole-5-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 6-amino-1H-Benzimidazole-5-carboxylic acid methyl ester
- 1H-Benzimidazole-5-carboxylicacid, 6-amino-, methyl ester
- methyl 5-amino-1H-benzimidazole-6-carboxylate
- 1H-Benzimidazole-5-carboxylicacid,6-amino-,methylester(9CI)
- 1H-Benzimidazole-5-carboxylicacid,6-amino-,methylester
- AKOS006332382
- Methyl 6-amino-1H-benzimidazole-5-carboxylate
- METHYL 6-AMINO-1H-1,3-BENZODIAZOLE-5-CARBOXYLATE
- Methyl 5-amino-1H-benzo[d]imidazole-6-carboxylate
- methyl 6-amino-3H-benzimidazole-5-carboxylate
- EN300-3486221
- 181284-95-7
- DTXSID801251321
- SCHEMBL8802469
- 1H-Benzimidazole-5-carboxylic acid, 6-amino-, methyl ester
- DB-109473
- G72522
-
- MDL: MFCD09263767
- Inchi: 1S/C9H9N3O2/c1-14-9(13)5-2-7-8(3-6(5)10)12-4-11-7/h2-4H,10H2,1H3,(H,11,12)
- InChI Key: TVAVIQSUECXLPE-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(=CC2=C(C=1)NC=N2)N)=O
Computed Properties
- Exact Mass: 191.06900
- Monoisotopic Mass: 191.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 81Ų
Experimental Properties
- PSA: 81.00000
- LogP: 1.51290
6-amino-1H-Benzimidazole-5-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3486221-1g |
methyl 6-amino-1H-1,3-benzodiazole-5-carboxylate |
181284-95-7 | 1g |
$1014.0 | 2023-09-03 | ||
| Enamine | EN300-3486221-5g |
methyl 6-amino-1H-1,3-benzodiazole-5-carboxylate |
181284-95-7 | 5g |
$2940.0 | 2023-09-03 | ||
| Enamine | EN300-3486221-10g |
methyl 6-amino-1H-1,3-benzodiazole-5-carboxylate |
181284-95-7 | 10g |
$4360.0 | 2023-09-03 | ||
| Enamine | EN300-3486221-0.05g |
methyl 6-amino-1H-1,3-benzodiazole-5-carboxylate |
181284-95-7 | 95.0% | 0.05g |
$851.0 | 2025-03-18 | |
| Enamine | EN300-3486221-0.1g |
methyl 6-amino-1H-1,3-benzodiazole-5-carboxylate |
181284-95-7 | 95.0% | 0.1g |
$892.0 | 2025-03-18 | |
| Enamine | EN300-3486221-0.25g |
methyl 6-amino-1H-1,3-benzodiazole-5-carboxylate |
181284-95-7 | 95.0% | 0.25g |
$933.0 | 2025-03-18 | |
| Enamine | EN300-3486221-0.5g |
methyl 6-amino-1H-1,3-benzodiazole-5-carboxylate |
181284-95-7 | 95.0% | 0.5g |
$974.0 | 2025-03-18 | |
| Enamine | EN300-3486221-1.0g |
methyl 6-amino-1H-1,3-benzodiazole-5-carboxylate |
181284-95-7 | 95.0% | 1.0g |
$1014.0 | 2025-03-18 | |
| Enamine | EN300-3486221-2.5g |
methyl 6-amino-1H-1,3-benzodiazole-5-carboxylate |
181284-95-7 | 95.0% | 2.5g |
$1988.0 | 2025-03-18 | |
| Enamine | EN300-3486221-5.0g |
methyl 6-amino-1H-1,3-benzodiazole-5-carboxylate |
181284-95-7 | 95.0% | 5.0g |
$2940.0 | 2025-03-18 |
6-amino-1H-Benzimidazole-5-carboxylic acid methyl ester Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 6-amino-1H-Benzimidazole-5-carboxylic acid methyl ester
Professional Introduction to 6-amino-1H-Benzimidazole-5-carboxylic acid methyl ester (CAS No. 181284-95-7)
6-amino-1H-Benzimidazole-5-carboxylic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 181284-95-7, is a significant intermediate in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzimidazole family, a heterocyclic aromatic structure known for its broad spectrum of biological activities. The benzimidazole core is a privileged scaffold in medicinal chemistry, widely recognized for its role in the development of drugs targeting various diseases, including cancer, infections, and neurological disorders.
The molecular structure of 6-amino-1H-Benzimidazole-5-carboxylic acid methyl ester consists of a benzimidazole ring substituted with an amino group at the 6-position and a methyl ester group at the 5-position. This specific arrangement imparts unique chemical and biological properties, making it a valuable building block for further derivatization and drug design. The presence of both amino and ester functionalities allows for diverse chemical transformations, such as coupling reactions, hydrolysis, and amidation, which are commonly employed in synthetic organic chemistry.
In recent years, there has been growing interest in benzimidazole derivatives due to their demonstrated efficacy in modulating biological pathways. Specifically, 6-amino-1H-Benzimidazole-5-carboxylic acid methyl ester has been explored in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity for target proteins. For instance, studies have highlighted its potential in inhibiting enzymes involved in cancer progression, such as kinases and poly(ADP-ribose) polymerases (PARPs). The amino group at the 6-position serves as a handle for further functionalization, enabling the creation of peptidomimetics and protein-protein interaction inhibitors.
One of the most compelling applications of 6-amino-1H-Benzimidazole-5-carboxylic acid methyl ester is in the realm of antiviral research. The benzimidazole moiety is known to interact with viral proteins, disrupting their function and inhibiting viral replication. Emerging studies have demonstrated that derivatives of this compound exhibit promising activity against RNA viruses by interfering with critical steps in their life cycle. The methyl ester group at the 5-position can be readily converted into other functional groups, allowing for fine-tuning of the molecule's pharmacokinetic properties. This adaptability makes it an attractive candidate for structure-based drug design efforts aimed at combating emerging viral threats.
The synthesis of 6-amino-1H-Benzimidazole-5-carboxylic acid methyl ester typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes condensation reactions to form the benzimidazole core, followed by selective functionalization at the 5- and 6-positions. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are crucial for supporting preclinical and clinical studies where large quantities of high-purity material are required.
In addition to its pharmaceutical applications, 6-amino-1H-Benzimidazole-5-carboxylic acid methyl ester has found utility in material science and agrochemical research. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. These complexes have been investigated for their catalytic properties and potential applications in industrial processes. Furthermore, modifications of its structure have led to the development of novel agrochemicals with improved efficacy against plant pathogens.
The growing body of research on 6-amino-1H-Benzimidazole-5-carboxylic acid methyl ester underscores its versatility and importance as a chemical entity. Ongoing studies continue to uncover new biological activities and synthetic possibilities, reinforcing its position as a cornerstone compound in modern drug discovery. As our understanding of disease mechanisms evolves, compounds like this will play an increasingly pivotal role in developing next-generation therapeutics that address unmet medical needs.
The future directions for research on 6-amino-1H-Benzimidazole-5-carboxylic acid methyl ester include exploring its potential in combination therapies and personalized medicine approaches. By integrating computational modeling with experimental validation, scientists aim to accelerate the discovery process and identify novel derivatives with optimized pharmacological profiles. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.
181284-95-7 (6-amino-1H-Benzimidazole-5-carboxylic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)